![molecular formula C14H23N3O3S B2877397 4-((4-Cyclobutyl-1,4-diazepan-1-yl)sulfonyl)-3,5-dimethylisoxazole CAS No. 2176069-93-3](/img/structure/B2877397.png)
4-((4-Cyclobutyl-1,4-diazepan-1-yl)sulfonyl)-3,5-dimethylisoxazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-((4-Cyclobutyl-1,4-diazepan-1-yl)sulfonyl)-3,5-dimethylisoxazole is a chemical compound that has been studied for its potential use in scientific research. It is a member of the isoxazole family of compounds and has been found to have a number of interesting properties. In
Scientific Research Applications
Chemical Synthesis and Reactivity
4-((4-Cyclobutyl-1,4-diazepan-1-yl)sulfonyl)-3,5-dimethylisoxazole serves as a precursor in various synthetic pathways, including the multicomponent [5 + 2] cycloaddition reactions. These reactions are pivotal for the synthesis of biologically active 1,4-diazepine compounds, showcasing the chemical's utility in creating complex molecules with potential pharmacological properties (Lee et al., 2014). Furthermore, its involvement in the synthesis of sulfonyl-1,2,3-triazoles highlights its versatility as a synthone for heterocyclic compounds, further emphasizing its importance in medicinal chemistry (Zibinsky & Fokin, 2013).
Biological Activity and Applications
The structure of this compound and its derivatives have been explored for various biological applications. The study of heterocyclic diazoles, including compounds related to this compound, as corrosion inhibitors of iron highlights their potential in materials science, particularly in protecting metals against corrosion in acidic environments (Babić-Samardžija et al., 2005). Additionally, sulfonamide-derived compounds, including those structurally similar to this compound, have been synthesized and evaluated for their antibacterial, antifungal, and cytotoxic activities, underscoring their significance in the development of new therapeutic agents (Chohan & Shad, 2011).
properties
IUPAC Name |
4-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]-3,5-dimethyl-1,2-oxazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23N3O3S/c1-11-14(12(2)20-15-11)21(18,19)17-8-4-7-16(9-10-17)13-5-3-6-13/h13H,3-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WABQVESUNBXDKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)S(=O)(=O)N2CCCN(CC2)C3CCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.42 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.